1. Home
  2. Product
  3. Ethyl 2-[[1-ethoxy-3-[4-[2-(5-ethylpyridin-2-yl)ethoxy]phenyl]-1-oxopropan-2-yl]disulfanyl]-3-[4-[2-(5-ethylpyridin-2-yl)ethoxy]phenyl]propanoate
Ethyl 2-[[1-ethoxy-3-[4-[2-(5-ethylpyridin-2-yl)ethoxy]phenyl]-1-oxopropan-2-yl]disulfanyl]-3-[4-[2-(5-ethylpyridin-2-yl)ethoxy]phenyl]propanoate Ethyl 2-[[1-ethoxy-3-[4-[2-(5-ethylpyridin-2-yl)ethoxy]phenyl]-1-oxopropan-2-yl]disulfanyl]-3-[4-[2-(5-ethylpyridin-2-yl)ethoxy]phenyl]propanoate
Brand Name: Vulcanchem
CAS No.: 1246818-94-9
VCID: VC0030728
InChI: InChI=1S/C40H48N2O6S2/c1-5-29-9-15-33(41-27-29)21-23-47-35-17-11-31(12-18-35)25-37(39(43)45-7-3)49-50-38(40(44)46-8-4)26-32-13-19-36(20-14-32)48-24-22-34-16-10-30(6-2)28-42-34/h9-20,27-28,37-38H,5-8,21-26H2,1-4H3
SMILES: CCC1=CN=C(C=C1)CCOC2=CC=C(C=C2)CC(C(=O)OCC)SSC(CC3=CC=C(C=C3)OCCC4=NC=C(C=C4)CC)C(=O)OCC
Molecular Formula: C40H48N2O6S2
Molecular Weight: 716.952

Ethyl 2-[[1-ethoxy-3-[4-[2-(5-ethylpyridin-2-yl)ethoxy]phenyl]-1-oxopropan-2-yl]disulfanyl]-3-[4-[2-(5-ethylpyridin-2-yl)ethoxy]phenyl]propanoate

CAS No.: 1246818-94-9

Cat. No.: VC0030728

Molecular Formula: C40H48N2O6S2

Molecular Weight: 716.952

* For research use only. Not for human or veterinary use.

Ethyl 2-[[1-ethoxy-3-[4-[2-(5-ethylpyridin-2-yl)ethoxy]phenyl]-1-oxopropan-2-yl]disulfanyl]-3-[4-[2-(5-ethylpyridin-2-yl)ethoxy]phenyl]propanoate - 1246818-94-9

Specification

CAS No. 1246818-94-9
Molecular Formula C40H48N2O6S2
Molecular Weight 716.952
IUPAC Name ethyl 2-[[1-ethoxy-3-[4-[2-(5-ethylpyridin-2-yl)ethoxy]phenyl]-1-oxopropan-2-yl]disulfanyl]-3-[4-[2-(5-ethylpyridin-2-yl)ethoxy]phenyl]propanoate
Standard InChI InChI=1S/C40H48N2O6S2/c1-5-29-9-15-33(41-27-29)21-23-47-35-17-11-31(12-18-35)25-37(39(43)45-7-3)49-50-38(40(44)46-8-4)26-32-13-19-36(20-14-32)48-24-22-34-16-10-30(6-2)28-42-34/h9-20,27-28,37-38H,5-8,21-26H2,1-4H3
Standard InChI Key XXXWCSPZHMJCDV-UHFFFAOYSA-N
SMILES CCC1=CN=C(C=C1)CCOC2=CC=C(C=C2)CC(C(=O)OCC)SSC(CC3=CC=C(C=C3)OCCC4=NC=C(C=C4)CC)C(=O)OCC

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator
Related : Promising Compounds and Repurposed Drugs for COVID-19